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Applications

For: Researchers, Scientists, and Drug Development Professionals

Sulfuric acid (H2S0Oa) is a cornerstone of the chemical industry and a vital reagent in research
and development, often dubbed the "king of chemicals".[1] It is a strong mineral acid with a
molecular formula of H2SO4 and a molar mass of 98.079 g/mol .[2][3] This guide provides a
detailed overview of its core chemical properties, quantitative data, and established
experimental protocols relevant to research, particularly in chemical synthesis and drug
development.

Core Chemical Properties

Sulfuric acid's utility is rooted in four primary properties: its strong acidity, and its potent
dehydrating, oxidizing, and catalytic capabilities.[4][5] These characteristics are often
dependent on its concentration.

Strong Acidic Properties

Sulfuric acid is a diprotic acid, meaning it can donate two protons.[6] In agueous solutions, it
behaves as a very strong acid, ionizing completely in its first dissociation to form a hydronium
ion (HsO%) and a hydrogen sulfate ion (HSO47).[2]

e First Dissociation: H2SO4 + H20 — H3O* + HSOa4~ (pKai = -3)[7]
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e Second Dissociation: HSO4~ + H20 = H30* + SO42- (pKaz = 1.92)[8][9]

The first dissociation is essentially complete, making it a strong acid. The second dissociation
IS less favorable, meaning the bisulfate ion is a weaker acid.[7] This strong acidity makes it
useful for pH adjustments in pharmaceutical manufacturing and as a reactant in various
syntheses.[10]

Dehydrating Properties

Concentrated sulfuric acid is a powerful dehydrating agent due to its strong affinity for water.
[11] It is highly hygroscopic, readily absorbing water vapor from the air.[3][5] This property is so
strong that the acid can remove hydrogen and oxygen atoms (in a 2:1 ratio, as in water) from
organic compounds like sugars, leaving behind elemental carbon in a vigorous, exothermic
reaction. The hydration reaction of sulfuric acid is highly exothermic.[7]

Oxidizing Properties

Concentrated sulfuric acid is a strong oxidizing agent, particularly at elevated temperatures.[5]
[11] This capability stems from the sulfur atom being in its highest oxidation state (+6), allowing
it to accept electrons and be reduced.[12][13] It can oxidize non-metals like carbon and sulfur,
as well as less reactive metals such as copper, which do not react with typical non-oxidizing
acids.[7]

o Reaction with Copper: Cu + 2 H2SO4 —» SOz + 2 H20 + SO42~ + Cu?*[7]

In contrast, dilute sulfuric acid reacts with reactive metals in a typical acid-metal reaction to
produce hydrogen gas and a metal sulfate.[7]

Catalytic Properties

Sulfuric acid is a widely used catalyst in organic synthesis.[14][15] It facilitates reactions by
protonating reactants, which increases their reactivity and allows for the formation of better
leaving groups.[15] This catalytic action is central to two major classes of reactions:

» Fischer Esterification: The formation of an ester from a carboxylic acid and an alcohol.[16]

o Dehydration of Alcohols: The elimination of water from an alcohol to form an alkene.[17][18]
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Its role as a catalyst is crucial in the synthesis of many active pharmaceutical ingredients
(APIs).[10]

Quantitative Data

Quantitative data for sulfuric acid is essential for experimental design and safety. The
following tables summarize key physical and chemical properties.

Table 1. General Physical and Chemical Properties of Sulfuric Acid

Property Value Source(s)
Molar Mass 98.079 g/mol [2][3]
Appearance Clear, colorless, oily liquid [31[5]
Density (98% H2S0a) ~1.84 g/lcm? [1]12]
Boiling Point 337 °C (639 °F) [2][3]
Melting Point 10 °C (50 °F) [2]

| pH (Concentrated) | ~0.5 |[1] |

Table 2: Acidity Constants of Sulfuric Acid at 25 °C

Dissociation Step pKa Value Source(s)

pKai (H2S0s = H* +

[ -3.0 [71[91[19]

| pKaz (HSOa~ = H* + S042-) | 1.92 |[8][9] |

Table 3: Density of Aqueous Sulfuric Acid Solutions at 20°C
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Concentration (% by

weight) Density (g/lcm?) Source(s)
10% 1.066 [20][21]
25% 1.178 [20][21]
50% 1.395 [20][21]
75% 1.667 [20][21]
98% 1.836 [20][21]

| 100% | 1.8305 |[20] |

Table 4: Viscosity of Sulfuric Acid

Concentration (%

by weight) Temperature (°C) Viscosity (cP) Source(s)
5% 93.3°C (200°F) 0.345 [22]
93% 26.7°C (80°F) 17.305 [22]
100% 25°C 23.80 [23]

| 100% | 50°C | 11.70 |[23] |

Mandatory Visualizations

The following diagrams illustrate key mechanisms, workflows, and relationships involving

sulfuric acid.
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Caption: Logical relationships of sulfuric acid's core properties and their applications.
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Caption: Simplified reaction pathway for acid-catalyzed Fischer Esterification.
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Caption: Experimental workflow for the dehydration of ethanol to ethene.

Experimental Protocols

The following are generalized protocols for key reactions involving sulfuric acid. Researchers
must adapt these to specific substrates and scales, always adhering to strict safety protocols.

Protocol 1: Fischer Esterification of Benzoic Acid

This protocol describes the synthesis of methyl benzoate using sulfuric acid as a catalyst.
o Objective: To synthesize an ester from a carboxylic acid and an alcohol.

o Materials:
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o Benzoic acid

o Methanol (excess)

o Concentrated sulfuric acid (catalytic amount)

o Ethyl acetate

o Saturated sodium bicarbonate (NaHCOs) solution
o Saturated sodium chloride (NaCl) solution (brine)

o Anhydrous magnesium sulfate (MgSOa)

» Methodology:

o Dissolve a measured quantity of benzoic acid (e.g., 610 mg) in an excess of methanol
(e.g., 25 mL) within a round-bottom flask.[24]

o Slowly and cautiously, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 mL)
to the mixture while stirring.[24]

o Fit the flask with a condenser and heat the mixture to reflux (approx. 65°C) for 1-2 hours.
[24] Monitor reaction completion via Thin Layer Chromatography (TLC).

o After cooling to room temperature, remove the excess methanol using a rotary evaporator.
[24]

o Redissolve the residue in ethyl acetate (e.g., 50 mL).[24]

o Transfer the solution to a separatory funnel and wash sequentially with a saturated
NaHCOs solution (to neutralize the acid) and then with brine.[24]

o Dry the separated organic layer over anhydrous MgSOua, filter, and concentrate under
reduced pressure to yield the final ester product.[24]

Protocol 2: Dehydration of an Alcohol to an Alkene

This protocol outlines the general procedure for dehydrating ethanol to produce ethene.
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o Objective: To synthesize an alkene via an acid-catalyzed elimination reaction.
e Materials:

o Ethanol

o Concentrated sulfuric acid

o Sodium hydroxide (NaOH) solution (for washing)

o Heating mantle and distillation apparatus
o Methodology:

o Safety Warning: This reaction is potentially hazardous due to the use of hot, concentrated
acid.[17] All work must be performed in a fume hood with appropriate personal protective
equipment.

o In a round-bottom flask, heat ethanol with an excess of concentrated sulfuric acid to a
temperature of 170°C.[17][25] The acid should be added slowly and carefully to the
alcohol.

o The gaseous products that evolve are passed through a wash bottle containing a dilute
sodium hydroxide solution. This step removes acidic impurities such as sulfur dioxide
(S0O2) and carbon dioxide (COz), which are byproducts of side reactions where the
sulfuric acid acts as an oxidizing agent.[17][25]

o The purified ethene gas is then collected, typically over water in an inverted graduated
cylinder or similar apparatus.[17][25]

Protocol 3: Aromatic Sulfonation of Phenol

This protocol describes the introduction of a sulfonic acid group onto a phenol ring. The
reaction temperature determines the major product (ortho- vs. para-isomer).

o Objective: To introduce a sulfonic acid group onto an aromatic ring.

o Materials:
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[e]

Phenol (1 mole equivalent)

o

Concentrated sulfuric acid (1 mole equivalent)

Ice-cold water

[¢]

o

Reaction flask with magnetic stirrer and temperature control (water bath or heating mantle)

o Methodology:
o Place 1 mole equivalent of phenol into a flask equipped with a magnetic stirrer.[26]

o For o-Phenolsulfonic Acid (Low Temperature): Place the flask in a water bath to maintain a
temperature of approximately 25°C.[26]

o For p-Phenolsulfonic Acid (High Temperature): Use a heating mantle to maintain a
temperature of approximately 100°C.[26]

o Slowly and with constant stirring, add 1 mole equivalent of concentrated sulfuric acid to
the phenol. The reaction is highly exothermic and requires careful temperature control.[26]

o Allow the reaction to proceed with continuous stirring for several hours. Progress can be
monitored using TLC or HPLC.[26]

o Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly
pour the reaction mixture into a beaker of ice-cold water to precipitate the product and
dilute the remaining acid.[26]

o The resulting sulfonic acid product can be purified by recrystallization from a suitable
solvent.[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/product/b1172036?utm_src=pdf-body
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/product/b1172036?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. labproinc.com [labproinc.com]
2. byjus.com [byjus.com]
3. Sulfuric Acid: Properties, Uses & Safety Explained [vedantu.com]

4. Viscosity of Sulfuric Acid — viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-
paar.com]

5. Sulfuric acid | 7664-93-9 [chemicalbook.com]

6. quora.com [quora.com]

7. Sulfuric acid - Wikipedia [en.wikipedia.org]

8. Sulfuric Acid | H2SO4 | CID 1118 - PubChem [pubchem.ncbi.nim.nih.gov]
9. global.oup.com [global.oup.com]

10. drugpatentwatch.com [drugpatentwatch.com]

11. google.com [google.com]

12. echemi.com [echemi.com]

13. quora.com [quora.com]

14. echemi.com [echemi.com]

15. m.youtube.com [m.youtube.com]

16. Fischer—Speier esterification - Wikipedia [en.wikipedia.org]
17. chemguide.co.uk [chemguide.co.uk]

18. beyondbenign.org [beyondbenign.org]

19. chem.ucla.edu [chem.ucla.edu]

20. scribd.com [scribd.com]

21. sschemical.com [sschemical.com]

22. cgthermal.com [cgthermal.com]

23. Viscosity of Sulfuric Acid — viscosity table and viscosity chart | Anton Paar Wiki
[wiki.anton-paar.com]

24. Fischer Esterification-Typical Procedures - operachem [operachem.com]
25. chem.libretexts.org [chem.libretexts.org]

26. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://labproinc.com/blogs/chemicals-and-solvents/top-5-uses-of-sulfuric-acid
https://byjus.com/chemistry/sulfuric-acid/
https://www.vedantu.com/chemistry/sulfuric-acid
https://wiki.anton-paar.com/cn-cn/sulfuric-acid/
https://wiki.anton-paar.com/cn-cn/sulfuric-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9675634.htm
https://www.quora.com/What-are-some-chemical-properties-of-sulfuric-acid
https://en.wikipedia.org/wiki/Sulfuric_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Sulfuric-Acid
https://global.oup.com/us/companion.websites/fdscontent/uscompanion/us/static/companion.websites/9780197651896/Table_7.2_Acidity_constants_for_common_acids.pdf
https://www.drugpatentwatch.com/p/excipients/excipient/SULFURIC+ACID
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DIgxZMgPCjMA&q=EgSkXFnLGKOJjsoGIjCR7XzE2TIhbfw4MGXQWp7xgHMmn4v44SERCLCKOY8664vtCym0jrfkPsDCoU9DQvkyAnJSWgFD
https://www.echemi.com/community/why-is-sulfuric-acid-a-strong-oxidizing-agent_mjart22040916009_980.html
https://www.quora.com/Why-is-sulfuric-acid-a-strong-oxidizing-agent
https://www.echemi.com/cms/659164.html
https://m.youtube.com/watch?v=GoPzsamqk6A
https://en.wikipedia.org/wiki/Fischer%E2%80%93Speier_esterification
https://www.chemguide.co.uk/organicprops/alcohols/dehydration.html
https://www.beyondbenign.org/bbdocs/curriculum/higher-ed/CS_Alcohol_Dehydration.pdf
http://www.chem.ucla.edu/14d-s12/Other_Stuff_files/pKa_14D.pdf
https://www.scribd.com/doc/231267097/Sulfuric-Acid-Dee
https://sschemical.com/wp-content/uploads/2019/11/Conversion_Table_Updated_11_5_19.pdf
https://cgthermal.com/blog/sulfuric-acid-design/
https://wiki.anton-paar.com/us-en/sulfuric-acid/
https://wiki.anton-paar.com/us-en/sulfuric-acid/
https://www.operachem.com/fischer-esterification-typical-procedures/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alcohols/Reactivity_of_Alcohols/Dehydrating_Alcohols_to_Make_Alkenes
https://www.benchchem.com/pdf/Influence_of_sulfuric_acid_concentration_on_phenol_sulfonation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [sulfuric acid chemical properties for research
applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172036#sulfuric-acid-chemical-properties-for-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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